Cas no 34396-48-0 (3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one)

3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one structure
34396-48-0 structure
Product Name:3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:34396-48-0
MF:C9H7BrN2OS2
MW:303.198678255081
CID:919086
PubChem ID:233546
Update Time:2025-04-19

3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
    • 3-(4-Brom-anilino)-2-thioxo-thiazolidin-4-on
    • 3-(4-bromo-anilino)-2-thioxo-thiazolidin-4-one
    • 3-[(4-bromophenyl)amino]-2-thioxo-1,3-thiazolidin-4-one
    • AC1Q7FEF
    • AG-K-96803
    • AR-1F0594
    • CTK4H2321
    • NSC32132
    • 34396-48-0
    • NSC-32132
    • DTXSID10283564
    • Inchi: 1S/C9H7BrN2OS2/c10-6-1-3-7(4-2-6)11-12-8(13)5-15-9(12)14/h1-4,11H,5H2
    • InChI Key: FJMZUITYDRUJQQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NN1C(=S)SCC1=O

Computed Properties

  • Exact Mass: 301.91841
  • Monoisotopic Mass: 301.918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 89.7Ų

Experimental Properties

  • Density: 1.84
  • Boiling Point: 385°C at 760 mmHg
  • Flash Point: 186.6°C
  • Refractive Index: 1.782
  • PSA: 32.34
  • LogP: 2.64720
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